Cas no 2172603-67-5 (5-(2,4-dimethylpentyl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(2,4-dimethylpentyl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172603-67-5
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 5994201
• PubChem ID: 165602990
• Update Time: 2025-10-29

5-(2,4-dimethylpentyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethylpentyl)-1-oxa-4-azaspiro5.5undecane
• 2172603-67-5
• 5-(2,4-dimethylpentyl)-1-oxa-4-azaspiro[5.5]undecane
• EN300-1646853

• Inchi： 1S/C16H31NO/c1-13(2)11-14(3)12-15-16(18-10-9-17-15)7-5-4-6-8-16/h13-15,17H,4-12H2,1-3H3
• InChI Key： LASJQNHZVHQBLN-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)CC(C)C)C21CCCCC2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-(2,4-dimethylpentyl)-1-oxa-4-azaspiro5.5undecane

5-(2,4-Dimethylpentyl)-1-Oxa-4-Azaspiro[5.5]undecane: A Comprehensive Overview

5-(2,4-Dimethylpentyl)-1-Oxa-4-Azaspiro[5.5]undecane, also known by its CAS registry number 2172603-67-5, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically an oxygen or nitrogen atom in this case. The structure of this compound is intriguing due to the presence of a spiro ring system combined with a substituted pentyl group, making it a subject of interest in both academic and industrial research.

The molecular formula of 5-(2,4-Dimethylpentyl)-1-Oxa-4-Azaspiro[5.5]undecane is C₁₈H₃₀N₂O, and its molecular weight is approximately 306.4 g/mol. The compound consists of a spiro ring system where one ring is a five-membered oxygen-containing ring (oxacycle) and the other is a six-membered nitrogen-containing ring (azacycle). The substituent at the 5-position of the oxacycle is a 2,4-dimethylpentyl group, which adds complexity to the molecule and potentially influences its physical and chemical properties.

Recent studies have focused on the synthesis and characterization of spiro compounds like 5-(2,4-Dimethylpentyl)-1-Oxa-4-Azaspiro[5.5]undecane. Researchers have explored various synthetic routes to construct such complex structures, including intramolecular cyclization reactions and ring-forming strategies. These studies have highlighted the importance of controlling reaction conditions to achieve high yields and purity in the synthesis process.

The physical properties of this compound are also a subject of interest. Its melting point, boiling point, and solubility characteristics are critical for determining its potential applications in pharmaceuticals or materials science. Preliminary data suggest that this compound may exhibit moderate solubility in organic solvents, which could be advantageous for certain industrial processes.

In terms of applications, 5-(2,4-Dimethylpentyl)-1-Oxa-4-Azaspiro[5.5]undecane has shown promise in drug discovery efforts due to its unique structural features. Spirocyclic compounds are known for their ability to adopt rigid conformations, which can enhance their binding affinity to specific biological targets. Recent research has explored the potential of this compound as a lead molecule in the development of new therapeutic agents targeting various diseases.

The stereochemistry of this compound is another area of active research. The presence of multiple stereogenic centers in the molecule necessitates careful investigation into its enantiomeric forms and their respective properties. Understanding the stereochemical behavior of this compound could provide insights into its pharmacokinetics and pharmacodynamics if it were to be used in drug development.

In conclusion, 5-(2,4-Dimethylpentyl)-1-Oxa-4-Azaspiro[5.5]undecane, with its CAS number 2172603-67-5, represents an intriguing example of a spirocyclic compound with potential applications in various fields. Continued research into its synthesis, properties, and applications will undoubtedly shed more light on its full potential as a valuable chemical entity.